![molecular formula C8H11F2N3O2 B1488690 5-(4,4-Difluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole CAS No. 1881579-51-6](/img/structure/B1488690.png)
5-(4,4-Difluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole
Overview
Description
5-(4,4-Difluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole (DFMOX) is a novel heterocyclic compound that has recently been studied for its potential applications in various scientific research fields. DFMOX is a member of the oxadiazole family, which is a class of compounds that have been known to have a wide range of biological activities, such as anti-inflammatory, antiviral, and antifungal activities. DFMOX has been found to be a potent inhibitor of several enzyme activities, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. This compound has also been studied for its potential applications in drug delivery, gene therapy, and cancer therapy.
Scientific Research Applications
Comprehensive Analysis of 5-(4,4-Difluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole Applications
Anticancer Activity: Derivatives of 1,2,4-oxadiazole have been studied for their potential anticancer properties. The structure of these compounds allows for the inhibition of various cancer cell lines, making them valuable in the development of new cancer therapies .
Antimicrobial and Antifungal Properties: These derivatives also exhibit antimicrobial and antifungal activities. Their ability to inhibit the growth of bacteria and fungi makes them candidates for developing new antibiotics and antifungal agents .
Anti-inflammatory and Analgesic Effects: The anti-inflammatory and analgesic effects of 1,2,4-oxadiazole derivatives make them promising for the treatment of inflammatory diseases and pain management .
Antidiabetic Potential: Research has shown that these compounds can be effective in managing diabetes, providing a new avenue for antidiabetic drug development .
Antiviral and Anti-HIV Activity: The derivatives have shown potential in treating viral infections, including HIV, due to their ability to inhibit viral replication .
Agricultural Applications: In agriculture, 1,2,4-oxadiazole derivatives have been used for their antibacterial, antifungal, and nematocidal activities, which can protect crops from various diseases .
properties
IUPAC Name |
5-(4,4-difluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11F2N3O2/c1-14-3-6-12-7(15-13-6)5-2-8(9,10)4-11-5/h5,11H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKSSYKUBMATKCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NOC(=N1)C2CC(CN2)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4,4-Difluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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